Cas no 312-94-7 (2-(Trifluoromethyl)benzoyl chloride)

• Product Name: 2-(Trifluoromethyl)benzoyl chloride
• CAS No: 312-94-7
• MF: C₈H₄ClF₃O
• MW: 208.564971923828
• MDL: MFCD00000667
• CID: 36794
• PubChem ID: 24854998
• Update Time: 2025-04-18

2-(Trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• o-Trifluoromethylbenzoyl chloride
• 2-(Trifluoromethyl)benzoyl chloride
• ALPHA,ALPHA,ALPHA-TRIFLUORO-O-TOLUOYL CHLORIDE
• 2-(TrifluoroMehtyl)benzoylcholride
• 2-(Trifluoromethyl)benzene-1-carbonyl chloride
• 2-trifluoromethylbenzoic acid chloride
• 2-trifluoromethylbenzoic chloride
• O-(triflouromethyl)benzoyl Chloride
• OTF-BOC
• o-trifluoromethyl-benzoyl chloride
• α,α,α-Trifluoro-o-toluoyl chloride
• SCHEMBL24201
• W-106911
• A5666
• 2-(trifluoromethyl)-1-benzenecarbonyl chloride
• UNII-D01D0B64EQ
• EINECS 206-233-6
• (trifluoromethyl)benzoyl chloride
• Q27275913
• D01D0B64EQ
• 2-(trifluoromethyl)-benzoyl chloride
• 2-trifluoromethyl-benzoyl chloride
• AC-25992
• .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-O-TOLUOYL CHLORIDE
• 2-(Trifluoromethyl)benzoyl chloride, 99%
• 2-trifiuoromethylbenzoyl chloride
• NSC88290
• AKOS005254892
• EC 206-233-6
• NCIOpen2_005226
• F2190-0081
• o-trifluoromethyl benzoic acid chloride
• NSC-88290
• trifluoromethylbenzoyl chloride
• 312-94-7
• T1280
• 2-(tri-fluoromethyl)benzoyl chloride
• NS00020634
• o-(trifluoromethyl)benzoyl chloride
• NSC 88290
• 2-trifluoromethyl benzoic acid chloride
• MFCD00000667
• 2-trifluoromethyl benzoyl chloride
• PS-10749
• Benzoyl chloride, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)benzoylchloride
• AMY8653
• o-trifluoromethyl benzoyl chloride
• 2-(trifluoromethyl) benzoyl chloride
• 2-trifluoromethylbenzoyl chloride
• FT-0608962
• DTXSID10185130
• 2-trifluoromethyl-benzoylchloride
• DB-048004
• alpha,alpha,alpha-Trifluoro-o-toluoyl Chloride; NSC 88290; o-(Trifluoromethyl)benzoyl Chloride;
• DTXCID20107621

• MDL： MFCD00000667
• Inchi： 1S/C8H4ClF3O/c9-7(13)5-3-1-2-4-6(5)8(10,11)12/h1-4H
• InChI Key： MXIUWSYTQJLIKE-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1C(F)(F)F)=O
• BRN： 881040

Computed Properties

• Exact Mass: 207.99000
• Monoisotopic Mass: 207.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.416 g/mL at 25 °C(lit.)
• Melting Point: -22 ºC
• Boiling Point: 84-85 °C/16 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.479(lit.)
• Water Partition Coefficient: decomposition
• PSA: 17.07000
• LogP: 3.08440
• Sensitiveness: Lachrymatory
• Solubility: Not available

2-(Trifluoromethyl)benzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45-S8
• FLUKA BRAND F CODES：19-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R29; R34
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances. Avoid moisture.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides